Cas no 2060053-04-3 (4-(3-ethylcyclohexyl)aniline)

• Product Name: 4-(3-ethylcyclohexyl)aniline
• CAS No: 2060053-04-3
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD30488411
• CID: 5173725
• PubChem ID: 137702195
• Update Time: 2025-05-21

4-(3-ethylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3-ethylcyclohexyl)-
• 4-(3-ethylcyclohexyl)aniline

• MDL： MFCD30488411
• Inchi： 1S/C14H21N/c1-2-11-4-3-5-13(10-11)12-6-8-14(15)9-7-12/h6-9,11,13H,2-5,10,15H2,1H3
• InChI Key： OIQUJRPNJLZTJA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2CCCC(CC)C2)C=C1

Additional information on 4-(3-ethylcyclohexyl)aniline

4-(3-Ethylcyclohexyl)Aniline: A Comprehensive Overview

4-(3-Ethylcyclohexyl)Aniline, also known by its CAS number CAS No 2060053-04-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the performance of certain polymers and its potential as a precursor for more complex molecules.

The structure of 4-(3-Ethylcyclohexyl)Aniline consists of a cyclohexane ring substituted with an ethyl group at the 3-position and an aniline group at the 4-position. This arrangement imparts the molecule with unique electronic and steric properties, making it a versatile building block for chemical synthesis. Researchers have explored its reactivity under various conditions, revealing its ability to participate in nucleophilic aromatic substitution reactions, which is crucial for its application in drug design.

In recent years, the compound has been investigated for its role in polymer chemistry. Studies have shown that when incorporated into polymer matrices, 4-(3-Ethylcyclohexyl)Aniline can significantly improve mechanical properties such as tensile strength and flexibility. This is attributed to its ability to form hydrogen bonds with polymer chains, enhancing intermolecular interactions without compromising thermal stability.

The synthesis of CAS No 2060053-04-3 has also been optimized through green chemistry approaches. Traditional methods often involved harsh reaction conditions and multiple purification steps, but recent advancements have introduced catalytic systems that reduce environmental impact while maintaining high yields. These developments align with global efforts to promote sustainable chemical practices.

Beyond its chemical applications, 4-(3-Ethylcyclohexyl)Aniline has shown promise in biological systems. Preclinical studies indicate that it may possess anti-inflammatory properties, opening avenues for its use in therapeutic agents. However, further research is needed to fully understand its pharmacokinetics and potential toxicity profiles.

In conclusion, 4-(3-Ethylcyclohexyl)Aniline, identified by CAS No 2060053-04-3, stands as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility and reactivity make it a valuable tool for researchers aiming to develop innovative materials and medicines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry.